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Compound of Interest

Compound Name: 1,4-Bis(diphenylphosphino)butane

Cat. No.: B1266417 Get Quote

An In-depth Technical Guide to the Stability and Reactivity of 1,4-
Bis(diphenylphosphino)butane (dppb)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core stability and reactivity

characteristics of 1,4-Bis(diphenylphosphino)butane, a prominent bidentate phosphine

ligand in modern chemistry.

Core Properties and Stability
1,4-Bis(diphenylphosphino)butane, commonly abbreviated as dppb, is an organophosphorus

compound widely utilized as a chelating ligand in coordination chemistry and homogeneous

catalysis.[1][2] It is a white, crystalline solid that is soluble in many organic solvents.[1][3]

Physical and Chemical Properties
The fundamental properties of dppb are summarized in the table below, providing a quick

reference for laboratory use.
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Property Value Reference

Chemical Formula C₂₈H₂₈P₂ [4]

Molecular Weight 426.47 g/mol [1][3]

Appearance
White to off-white

solid/crystalline powder
[1][3]

Melting Point 132-136 °C [1][3]

CAS Number 7688-25-7 [1][3]

Stability and Handling
Proper handling and storage of dppb are crucial due to its sensitivity to atmospheric conditions.

Air and Moisture Sensitivity: Dppb is air-sensitive and can be oxidized, particularly in

solution.[5] This necessitates handling and storage under an inert atmosphere, such as

argon or nitrogen, to prevent the formation of phosphine oxides.

Thermal Stability: Dppb is thermally stable up to its melting point. Upon combustion, it may

produce hazardous decomposition products, including carbon monoxide, carbon dioxide,

and oxides of phosphorus.

Incompatible Materials: Dppb is incompatible with strong oxidizing agents.[6][7][8] Contact

with these substances can lead to vigorous reactions and degradation of the ligand.

The logical workflow for handling dppb is outlined in the diagram below, emphasizing the

precautions needed to maintain its integrity.
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Storage & Handling
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Caption: Logical workflow for the proper storage and handling of dppb.

Reactivity and Coordination Chemistry
The utility of dppb stems from its ability to form stable chelate complexes with a variety of

transition metals, which are often employed as catalysts.

Role as a Ligand
Dppb is a classic chelating diphosphine ligand. The two phosphorus atoms donate their lone

pairs of electrons to a metal center, forming a stable six-membered ring. This chelation

enhances the stability of the resulting metal complex compared to monodentate phosphine

ligands.
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Coordination Modes: While typically acting as a bidentate chelating ligand, dppb can also

adopt a monodentate coordination or act as a bridging ligand between two metal centers.[9]

[10]

Bite Angle: The natural bite angle of dppb when coordinated to a metal in a bidentate fashion

is approximately 94°.[9] This geometric parameter influences the steric and electronic

properties of the metal's coordination sphere, which in turn dictates the catalytic activity and

selectivity of the complex.

Catalytic Applications
Dppb-metal complexes are active catalysts for numerous organic transformations, particularly

carbon-carbon bond-forming cross-coupling reactions.[1]

Palladium-Catalyzed Reactions: Dppb is frequently used in palladium chemistry.[1]

Palladium-dppb complexes are effective catalysts for Suzuki-Miyaura, Heck, Negishi, and

Sonogashira coupling reactions.[11][12]

Other Metals: Besides palladium, dppb is also used to form catalytically active complexes

with other transition metals, including rhodium and nickel.[1][13]

The diagram below illustrates the general catalytic cycle for a Suzuki-Miyaura coupling

reaction, highlighting the role of a generic Pd(dppb) catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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